Cas no 2228952-98-3 (2-(1-amino-4,4-difluorocyclohexyl)-5-fluoro-N,N-dimethylaniline)

• Product Name: 2-(1-amino-4,4-difluorocyclohexyl)-5-fluoro-N,N-dimethylaniline
• CAS No: 2228952-98-3
• MF: C₁₄H₁₉F₃N₂
• MW: 272.309273958206
• CID: 6338229
• PubChem ID: 165852395
• Update Time: 2025-05-20

2-(1-amino-4,4-difluorocyclohexyl)-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-4,4-difluorocyclohexyl)-5-fluoro-N,N-dimethylaniline
• 2228952-98-3
• EN300-1973834

• Inchi： 1S/C14H19F3N2/c1-19(2)12-9-10(15)3-4-11(12)13(18)5-7-14(16,17)8-6-13/h3-4,9H,5-8,18H2,1-2H3
• InChI Key： JQOYIVOYBMTSPY-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC(=CC=2N(C)C)F)(CC1)N)F

Computed Properties

• Exact Mass: 272.15003310g/mol
• Monoisotopic Mass: 272.15003310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(1-amino-4,4-difluorocyclohexyl)-5-fluoro-N,N-dimethylaniline

Introduction to 2-(1-amino-4,4-difluorocyclohexyl)-5-fluoro-N,N-dimethylaniline (CAS No. 2228952-98-3)

2-(1-amino-4,4-difluorocyclohexyl)-5-fluoro-N,N-dimethylaniline is a complex organic compound with the CAS registry number 2228952-98-3. This compound belongs to the class of aromatic amines and contains multiple functional groups, including amino, fluoro, and dimethylamino groups. Its structure is characterized by a cyclohexane ring substituted with amino and difluoro groups at specific positions, as well as a fluoro group on the aniline moiety. The presence of these substituents imparts unique chemical properties, making it a subject of interest in various research fields.

The synthesis of 2-(1-amino-4,4-difluorocyclohexyl)-5-fluoro-N,N-dimethylaniline involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient synthesis pathways for this compound. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate key transformations in its synthesis. These methods not only improve reaction efficiency but also reduce environmental impact, aligning with current sustainability goals in chemical manufacturing.

One of the most notable applications of 2-(1-amino-4,4-difluorocyclohexyl)-5-fluoro-N,N-dimethylaniline is in the field of pharmacology. This compound has been investigated as a potential lead molecule for drug development due to its ability to interact with specific biological targets. For instance, studies have shown that it exhibits moderate activity against certain enzymes involved in neurodegenerative diseases. The dimethylamino group plays a critical role in modulating the compound's pharmacokinetic properties, such as absorption and bioavailability.

Recent research has also focused on the electronic properties of 2-(1-amino-4,4-difluorocyclohexyl)-5-fluoro-N,N-dimethylaniline, particularly in the context of materials science. The compound has been studied as a candidate for organic semiconductors due to its extended conjugation system and ability to undergo charge transport. Advanced computational methods, such as density functional theory (DFT), have been employed to analyze its electronic structure and predict its performance in electronic devices.

In terms of environmental impact, 2-(1-amino-4,4-difluorocyclohexyl)-5-fluoro-N,N-dimethylaniline has been subjected to toxicity studies to assess its potential risks to aquatic life and human health. Results indicate that while it exhibits moderate toxicity at high concentrations, its environmental persistence is relatively low under standard conditions. This information is crucial for regulatory agencies when determining safe handling practices and disposal methods.

The development of analytical techniques has significantly enhanced our ability to characterize 2-(1-amino-4,4-difluorocyclohexyl)-5-fluoro-N,N-dimethylaniline at trace levels. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have become indispensable tools for detecting this compound in complex matrices. These advancements have facilitated its use in quality control processes within the chemical industry.

Looking ahead, 2-(1-amino-4,4-difluorocyclohexyl)-5-fluoro-N,N-dimethylaniline holds promise for further exploration in niche applications. For example, its unique reactivity could be leveraged in catalytic cycles or as a building block for more complex molecules. Ongoing research continues to uncover new insights into its properties and potential uses across diverse scientific domains.